N-(3,4-dimethoxybenzyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide

Specification

• Molecular Formula: C25H26N4O6
• Molecular Weight: 478.5 g/mol
• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• Standard InChI: InChI=1S/C25H26N4O6/c1-32-20-7-5-16(11-22(20)34-3)14-26-24(30)15-28-9-10-29-19(25(28)31)13-18(27-29)17-6-8-21(33-2)23(12-17)35-4/h5-13H,14-15H2,1-4H3,(H,26,30)
• Standard InChI Key: RGMYEECWHPJGEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)CN2C=CN3C(=CC(=N3)C4=CC(=C(C=C4)OC)OC)C2=O)OC

Introduction

N-(3,4-dimethoxybenzyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide is a complex organic compound with a molecular formula of C25H26N4O6 and a molecular weight of approximately 478.5 g/mol. This compound belongs to the class of pyrazolo[1,5-a]pyrazines, which are known for their diverse pharmacological activities, including potential antiviral, antibacterial, and anticancer properties.

Synthesis and Preparation

The synthesis of N-(3,4-dimethoxybenzyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide typically involves multi-step reactions starting from commercially available precursors. The process may include condensation reactions and cyclization steps to form the pyrazolo[1,5-a]pyrazine ring system.

Research Findings and Future Directions

Research on pyrazolo[1,5-a]pyrazines often focuses on their structural optimization to enhance biological activity. For N-(3,4-dimethoxybenzyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide, future studies could explore its pharmacokinetic properties, toxicity profiles, and in vivo efficacy in relevant disease models.